N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide

• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol
• IUPAC Name: N-[2-oxo-2-[4-(4-oxopiperidine-1-carbonyl)piperidin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C20H25N3O4/c24-17-8-12-23(13-9-17)20(27)16-6-10-22(11-7-16)18(25)14-21-19(26)15-4-2-1-3-5-15/h1-5,16H,6-14H2,(H,21,26)
• InChI Key: OYUULOXRNZEAIX-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)N2CCC(=O)CC2)C(=O)CNC(=O)C3=CC=CC=C3

Description

N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide, also known as OPA-15406, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound has shown promising results in preclinical studies and has been investigated for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide inhibits the activity of multiple enzymes and signaling pathways, including the proteasome, NF-κB, and STAT3. These pathways are involved in the regulation of cell proliferation, survival, and inflammation. By inhibiting these pathways, N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide can induce cell death, reduce inflammation, and inhibit tumor growth.
Biochemical and Physiological Effects:
N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide has been shown to have multiple biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and reduction of inflammation. In preclinical studies, N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide has been shown to inhibit the growth of various cancer cell lines, reduce the expression of pro-inflammatory cytokines, and improve neurological function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide has several advantages for lab experiments, including its small size, high potency, and specificity for its target enzymes and signaling pathways. However, N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide also has limitations, including its poor solubility and stability, which can affect its bioavailability and efficacy in vivo.

Future Directions

For the study of N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide include further investigation of its mechanism of action, optimization of its pharmacological properties, and evaluation of its efficacy and safety in clinical trials. Additionally, N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide could be used as a tool compound to study the role of its target enzymes and signaling pathways in various diseases.

Synthesis Methods

The synthesis of N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide involves a series of reactions starting from 4-piperidone. The compound is synthesized through a multi-step process that includes the reaction of 4-piperidone with 4-nitrobenzaldehyde, followed by reduction and acylation to form the final product.

Scientific Research Applications

N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In preclinical studies, N-(2-oxo-2-{4-[(4-oxo-1-piperidinyl)carbonyl]-1-piperidinyl}ethyl)benzamide has been shown to inhibit the activity of multiple enzymes and signaling pathways that are involved in the pathogenesis of these diseases.